(2-hexylsulfanylphenyl) acetate

• Molecular Formula: C14H20O2S
• Molecular Weight: 252.37 g/mol
• IUPAC Name: (2-hexylsulfanylphenyl) acetate
• InChI: InChI=1S/C14H20O2S/c1-3-4-5-8-11-17-14-10-7-6-9-13(14)16-12(2)15/h6-7,9-10H,3-5,8,11H2,1-2H3
• InChI Key: IIONGZARVQOSAZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCSC1=CC=CC=C1OC(=O)C

Description

(2-Hexylsulfanylphenyl) acetate is a phenyl acetate derivative characterized by a hexylsulfanyl (-S-C₆H₁₃) substituent at the 2-position of the phenyl ring and an acetyl ester group.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare (2-hexylsulfanylphenyl) acetate with structurally or functionally related acetate derivatives, based on the provided evidence:

Table 1: Comparative Analysis of Acetate Derivatives

Compound Name	Key Functional Groups	Substituents/Features	Primary Applications	References
(2-Hexylsulfanylphenyl) acetate	Ester, thioether	Phenyl ring, hexylsulfanyl	Hypothetical: Surfactants, drug delivery	N/A
Hexyl acetate	Ester	Linear hexyl chain	Solvent, manufacturing, flavors
Vinyl acetate	Ester, vinyl group	Polymerizable alkene	Polyvinyl acetate (adhesives, paints)
Methyl 2-(5-methoxy-2-sulfamoylphenyl)acetate	Ester, sulfonamide, methoxy	Sulfamoylphenyl, methoxy	Pharmaceuticals, agrochemicals
Ethyl acetate	Ester	Ethyl group	Solvent, GC-MS analysis
Zinc acetate	Metal carboxylate	Zinc ion coordination	Electronic structure studies
Benzilic acid (2-hydroxy-2,2-diphenylacetic acid)	Carboxylic acid, alcohol	Diphenyl, hydroxyl	Organic synthesis, intermediates

Key Comparative Insights:

Functional Group Diversity: The thioether group in (2-hexylsulfanylphenyl) acetate distinguishes it from oxygen-based esters like hexyl or ethyl acetate. This sulfur atom may enhance lipid solubility and oxidative instability compared to oxygen analogs . Vinyl acetate’s alkene group enables polymerization, a feature absent in the target compound but critical for industrial polymer applications . Methyl 2-(5-methoxy-2-sulfamoylphenyl)acetate contains a sulfonamide group, offering hydrogen-bonding capacity for pharmaceutical targeting, unlike the non-polar thioether in the target compound .

Applications :

• Hexyl acetate and ethyl acetate are primarily solvents due to their volatility and low toxicity, whereas (2-hexylsulfanylphenyl) acetate’s bulkier structure may limit volatility, favoring uses in slow-release formulations or surfactants .
• Zinc acetate ’s ionic character enables unique electronic properties, studied for aqueous solutions, contrasting with the covalent ester linkages in other compounds .

Reactivity and Stability :

• The thioether group in the target compound may undergo oxidation to sulfoxide or sulfone derivatives, a pathway absent in oxygen-based esters. This could be leveraged for prodrug designs or controlled-release systems .
• Benzilic acid ’s hydroxyl and carboxylic acid groups enable chelation and complexation, unlike the ester-dominated reactivity of the target compound .